3-methyl-N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-[5-[(4-methylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C15H14N4O3/c1-9-3-5-11(6-4-9)8-13-17-18-15(21-13)16-14(20)12-7-10(2)19-22-12/h3-7H,8H2,1-2H3,(H,16,18,20)
• InChI Key: HUHVSKKIWPNUJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)C3=CC(=NO3)C
• Molecular Formula: C15H14N4O3
• Molecular Weight: 298.30 g/mol

Description

The compound “3-methyl-N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)isoxazole-5-carboxamide” is mentioned in a patent application filed by Cornell University and Novita Pharmaceuticals, Inc. The patent application is for compounds and methods for inhibiting fascin. Fascin is a protein involved in cell motility and is often upregulated in various types of cancers.

Molecular Structure Analysis

The molecular structure of this compound includes an isoxazole ring and an oxadiazole ring, both of which are heterocyclic compounds containing nitrogen and oxygen atoms. The isoxazole ring is substituted with a methyl group and a carboxamide group, while the oxadiazole ring is substituted with a 4-methylbenzyl group.

Mechanism of Action

The patent application suggests that this compound may inhibit fascin activity. Fascin is an actin-bundling protein that plays a critical role in cell movement and structure. By inhibiting fascin, this compound could potentially interfere with these processes and have therapeutic effects, particularly in the context of diseases like cancer where cell migration is a key factor.